![molecular formula C21H22ClFN2O6 B5106779 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate](/img/structure/B5106779.png)
1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is commonly used as a research chemical due to its psychoactive properties. TFMPP was first synthesized in the 1990s and has since gained popularity among researchers in the field of neuroscience and pharmacology.
Mechanism of Action
The exact mechanism of action of 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate is not yet fully understood. However, it is believed to act as a partial agonist at the serotonin receptor, which may explain its psychoactive effects. This compound has also been shown to inhibit the reuptake of serotonin, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase levels of serotonin, dopamine, and norepinephrine in the brain. This compound has also been shown to increase heart rate, blood pressure, and body temperature. In addition, it has been found to have effects on appetite and sleep.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable and can be stored for long periods of time. However, one limitation of using this compound is that its effects on the brain and behavior are not yet fully understood. In addition, its psychoactive effects may make it difficult to use in certain types of experiments.
Future Directions
There are several future directions for research on 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate. One area of interest is its potential use as a treatment for mood disorders such as depression and anxiety. Another area of interest is its effects on the immune system, which may have implications for the treatment of autoimmune diseases. Additionally, research on the long-term effects of this compound on the brain and behavior is needed to fully understand its potential risks and benefits.
Synthesis Methods
The synthesis of 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate involves the reaction of 1-(4-chlorophenoxy)acetyl chloride with 4-(3-fluorobenzyl)piperazine in the presence of a base such as potassium carbonate. The resulting compound is then treated with oxalic acid to form the oxalate salt of this compound.
Scientific Research Applications
1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate is commonly used in scientific research to study the effects of psychoactive substances on the brain and behavior. It has been shown to have an affinity for the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. This compound has also been found to have effects on dopamine and norepinephrine neurotransmission.
Properties
IUPAC Name |
2-(4-chlorophenoxy)-1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]ethanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClFN2O2.C2H2O4/c20-16-4-6-18(7-5-16)25-14-19(24)23-10-8-22(9-11-23)13-15-2-1-3-17(21)12-15;3-1(4)2(5)6/h1-7,12H,8-11,13-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNSQKWCDSJMHEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)COC3=CC=C(C=C3)Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClFN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.